Cas no 951553-07-4 (2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide
• CAS No: 951553-07-4
• MF: C₂₂H₂₁N₅O₂S
• MW: 419.499442815781
• CID: 5431624
• Update Time: 2025-06-11

2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-benzyl-2-ethyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl)sulfanyl-N-phenylacetamide
• 2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C22H21N5O2S/c1-2-26-14-18-20(25-26)21(29)27(13-16-9-5-3-6-10-16)22(24-18)30-15-19(28)23-17-11-7-4-8-12-17/h3-12,14H,2,13,15H2,1H3,(H,23,28)
• InChI Key： QTIIRQMBTJMYNI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(CC2=CC=CC=C2)C(=O)C2=NN(CC)C=C2N=1

Additional information on 2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide

Recent Advances in the Study of 2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-phenylacetamide (CAS: 951553-07-4)

The compound 2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-phenylacetamide (CAS: 951553-07-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyrimidine derivative has been studied for its unique structural features and biological activities, particularly in the context of enzyme inhibition and signal transduction modulation. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in treating various diseases.

One of the key areas of research has been the compound's role as a selective kinase inhibitor. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and autoimmune disorders. Preliminary in vitro studies have demonstrated that 2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-phenylacetamide exhibits potent inhibitory activity against specific kinases, suggesting its potential as a lead compound for drug development. The compound's ability to bind to the ATP-binding site of kinases has been confirmed through X-ray crystallography and molecular docking studies.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating other biological targets. For instance, studies have indicated that it may interact with certain G-protein-coupled receptors (GPCRs), which are important drug targets for a wide range of therapeutic areas. The compound's sulfanyl and acetamide moieties are believed to contribute to its binding affinity and selectivity, making it a promising candidate for further optimization. Structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that could enhance its potency and reduce off-target effects.

Another significant aspect of the research on 2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-phenylacetamide has been its pharmacokinetic and pharmacodynamic profiling. Recent in vivo studies have evaluated its bioavailability, metabolic stability, and tissue distribution. These studies have provided valuable insights into the compound's potential as a therapeutic agent, although challenges such as poor solubility and rapid metabolism have been identified. Efforts are underway to develop prodrugs or formulation strategies to overcome these limitations.

Furthermore, the compound's potential applications in oncology have been a focal point of recent investigations. Preclinical studies have shown that it can induce apoptosis in certain cancer cell lines and inhibit tumor growth in animal models. Its mechanism of action appears to involve the disruption of key signaling pathways that are critical for cancer cell survival and proliferation. These findings have spurred interest in exploring its use in combination therapies with existing anticancer drugs to enhance efficacy and overcome resistance.

In conclusion, 2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-phenylacetamide (CAS: 951553-07-4) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, combined with ongoing efforts to optimize its pharmacological properties, highlight its potential in addressing unmet medical needs. Future research should focus on advancing the compound through preclinical and clinical development, as well as exploring its applications in other therapeutic areas beyond oncology.